Cas no 1261914-22-0 (3-Amino-5-(3-carboxy-4-chlorophenyl)benzoic acid)

• Product Name: 3-Amino-5-(3-carboxy-4-chlorophenyl)benzoic acid
• CAS No: 1261914-22-0
• MF: C₁₄H₁₀ClNO₄
• MW: 291.686502933502
• MDL: MFCD18322341
• CID: 2763131
• PubChem ID: 53228172
• Update Time: 2025-04-21

3-Amino-5-(3-carboxy-4-chlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-(3-CARBOXY-4-CHLOROPHENYL)BENZOIC ACID
• 1261914-22-0
• MFCD18322341
• 3-Amino-5-(3-carboxy-4-chlorophenyl)benzoic acid, 95%
• DTXSID50691705
• 5'-Amino-4-chloro[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 3-Amino-5-(3-carboxy-4-chlorophenyl)benzoic acid

• MDL： MFCD18322341
• Inchi： 1S/C14H10ClNO4/c15-12-2-1-7(6-11(12)14(19)20)8-3-9(13(17)18)5-10(16)4-8/h1-6H,16H2,(H,17,18)(H,19,20)
• InChI Key： OGDLLPALXRRYNV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 291.0298355Da
• Monoisotopic Mass: 291.0298355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls